6-[(3,4-Dichlorophenyl)methyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
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Description
Synthesis Analysis
Imidazole, a core component of this compound, was first synthesized from glyoxal and ammonia . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms . It is highly soluble in water and other polar solvents .Molecular Structure Analysis
The molecular structure of “6-[(3,4-Dichlorophenyl)methyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione” includes a purine and imidazole ring, which are both types of heterocyclic compounds . The compound also contains dichlorophenyl and methyl groups.Scientific Research Applications
Synthesis and Precursors for Drug Development
A study by Alves, Proença, and Booth (1994) on the synthesis of disubstituted 1-benzylimidazoles as precursors for purine analogs highlights the importance of compounds like "6-[(3,4-Dichlorophenyl)methyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione" in the development of new drugs. These compounds serve as crucial intermediates in synthesizing various bioactive molecules, indicating their potential applications in medicinal chemistry and drug development (Alves, Proença, & Booth, 1994).
Anticancer Research
Another significant application is in the field of anticancer research, as demonstrated by the study on the synthesis and cytotoxicity of 1-substituted 2-methyl-1H-imidazo[4,5-g]phthalazine-4,9-dione derivatives by Kim et al. (2004). These derivatives showed potential cytotoxic activity against human tumor cell lines, indicating the role of similar compounds in developing new anticancer drugs (Kim et al., 2004).
Antimicrobial Activity
The research on novel synthesis and antimicrobial activities of imidazothiazole and glycocyamidine derivatives by Magd El-Din et al. (2007) showcases the antimicrobial potential of compounds structurally related to "6-[(3,4-Dichlorophenyl)methyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione." Such studies are crucial for discovering new antimicrobial agents in the fight against resistant bacterial strains (Magd El-Din et al., 2007).
Corrosion Inhibition
In the field of materials science, the study on corrosion inhibition performance of thiazolidinedione derivatives for mild steel in hydrochloric acid solution by Yadav et al. (2015) demonstrates the potential application of similar compounds in protecting metals from corrosion. This research highlights the versatility of "6-[(3,4-Dichlorophenyl)methyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione" in various industrial applications (Yadav et al., 2015).
properties
IUPAC Name |
6-[(3,4-dichlorophenyl)methyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2N5O2/c1-9-7-24-13-14(21(2)17(26)22(3)15(13)25)20-16(24)23(9)8-10-4-5-11(18)12(19)6-10/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOBONRWYQWVASY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CC4=CC(=C(C=C4)Cl)Cl)N(C(=O)N(C3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(3,4-dichlorobenzyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione |
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